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Compound of Interest

5-Boc-Octahydropyrrolo[3,4-
Compound Name:
c]pyridine

cat. No.: B1287322

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Boc-Octahydropyrrolo[3,4-c]pyridine, with CAS number 351370-99-5, is a heterocyclic
building block of significant interest in medicinal chemistry and drug discovery. Its rigid bicyclic
scaffold makes it a valuable component for the synthesis of complex molecules with specific
three-dimensional orientations, which is crucial for targeted interactions with biological
macromolecules. This technical guide provides a comprehensive overview of the known
properties and applications of this compound, with a particular focus on its role as a key
intermediate in the development of novel therapeutic agents.

Physicochemical Properties

The fundamental physicochemical properties of 5-Boc-Octahydropyrrolo[3,4-c]pyridine are
summarized in the tables below. This data has been compiled from various chemical suppliers
and databases.

General Information
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Property Value Source

CAS Number 351370-99-5 [1][2]

Molecular Formula C12H22N202 [1]

Molecular Weight 226.32 g/mol [1]
tert-butyl octahydropyrrolo[3,4-

IUPAC Name ) .y yeropy [ [3]
c]pyridine-5(1H)-carboxylate
5-Boc-octahydropyrrolo[3,4-
c]pyridine, tert-Butyl

Synonyms Py Y [3]
hexahydro-1H-pyrrolo[3,4-
c]pyridine-5(6H)-carboxylate

Appearance Off-white to light yellow solid [3]

Calculated Properties
Property Value Source

Boiling Point (predicted)

313.8 + 25.0 °C at 760 mmHg

[3]

Density (predicted)

1.052 + 0.06 g/cm?3

[3]

pKa (predicted)

11.15+0.20

[3]

Spectroscopic Data

While several commercial suppliers indicate the availability of spectroscopic data such as *H

NMR, 8C NMR, and Mass Spectrometry for 5-Boc-Octahydropyrrolo[3,4-c]pyridine, the

actual spectra are not publicly available in the reviewed literature. Researchers are advised to

acquire this data from their respective suppliers or through in-house analysis upon

procurement of the compound.

Synthesis and Experimental Protocols

A detailed, step-by-step synthesis protocol for 5-Boc-Octahydropyrrolo[3,4-c]pyridine is not

readily available in the public domain based on the conducted searches. However, its
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application as a crucial intermediate has been documented in patent literature for the synthesis
of inhibitors of the menin-Mixed Lineage Leukemia (MLL) interaction.

Example Experimental Protocol: Use in Reductive
Amination

The following protocol is adapted from patent literature and describes the use of 5-Boc-
Octahydropyrrolo[3,4-c]pyridine in a reductive amination reaction to form a more complex
molecule.

Reaction: Reductive amination of 1-methyl-1H-pyrazole-4-carbaldehyde with 5-Boc-
octahydropyrrolo[3,4-c]pyridine.

Materials:

5-Boc-octahydropyrrolo[3,4-c]pyridine (CAS 351370-99-5)

1-methyl-1H-pyrazole-4-carbaldehyde

Sodium triacetoxyborohydride (NaBH(OAC)3)

1,2-Dichloroethane (DCE)

Nitrogen (N2) atmosphere

Procedure:

» In a sealed tube under a nitrogen atmosphere, a solution of 5-Boc-octahydropyrrolo[3,4-
c]pyridine (339 mg; 1.5 mmol) and 1-methyl-1H-pyrazole-4-carbaldehyde (150 mg; 1.4
mmol) in DCE (5 mL) is stirred at room temperature.

o After 10 minutes, sodium triacetoxyborohydride (867 mg; 4.1 mmol) is added to the reaction
mixture.

e The reaction is stirred at room temperature and monitored for completion (e.g., by TLC or
LC-MS).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/product/b1287322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Upon completion, the reaction is quenched and worked up using standard procedures to
isolate the desired product.

« Purification is typically achieved by column chromatography.

The workflow for this experimental protocol can be visualized as follows:

Experimental Workflow: Reductive Amination

Reactants Reaction Conditions

G-Boc-OclahydropyrroIo[3,4-c]pyridine) [l-methyl-lH-pyrazole-4-carbaldehyd<a [DCE) (NaBH(OAc)B) [NZAtmosphere) (Room Temperature)

A4

Quenching & Work-up
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Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the reductive amination of an aldehyde with 5-Boc-
Octahydropyrrolo[3,4-c]pyridine.

Role in Drug Discovery and Biological Context
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The octahydropyrrolo[3,4-c]pyridine scaffold is a key structural motif in the design of various
biologically active molecules. While the Boc-protected form (CAS 351370-99-5) is primarily an
intermediate, the deprotected core is utilized to synthesize compounds targeting a range of
diseases.

Inhibition of the Menin-MLL Interaction in Leukemia

A significant application of derivatives of 5-Boc-Octahydropyrrolo[3,4-c]pyridine is in the
development of inhibitors of the protein-protein interaction between menin and Mixed Lineage
Leukemia (MLL) protein.[4] This interaction is crucial for the oncogenic activity of MLL fusion
proteins, which are implicated in aggressive forms of acute leukemia.[4]

The signaling pathway can be simplified as follows: In MLL-rearranged leukemias, the MLL
fusion protein aberrantly interacts with menin. This complex then binds to chromatin and
upregulates the expression of target genes like HOXA9 and MEIS1, which drives
leukemogenesis by promoting cell proliferation and blocking differentiation.[4] Small molecule
inhibitors, synthesized using the octahydropyrrolo[3,4-c]pyridine scaffold, are designed to bind
to menin and disrupt its interaction with the MLL fusion protein. This disruption leads to the
downregulation of the target genes, inducing apoptosis and differentiation of the leukemic cells.

[4]
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Targeting the Menin-MLL Interaction in Leukemia
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Caption: Mechanism of action for menin-MLL inhibitors derived from the octahydropyrrolo[3,4-
c]pyridine scaffold.

Other Potential Applications of the Pyrrolo[3,4-
c]pyridine Scaffold

Review articles on the broader class of pyrrolo[3,4-c]pyridine derivatives suggest a wide range
of potential pharmacological activities. These include applications in treating diseases of the
nervous and immune systems, as well as potential antidiabetic, antimycobacterial, antiviral, and
broader antitumor activities.[5][6] This highlights the versatility of this heterocyclic system in the
design of new therapeutic agents.
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Safety and Handling

Specific safety data sheets for 5-Boc-Octahydropyrrolo[3,4-c]pyridine should be consulted
prior to handling. General laboratory safety precautions, including the use of personal
protective equipment (gloves, safety glasses, lab coat), are required. The compound should be
handled in a well-ventilated area.

Storage: Store in a cool, dry place, protected from light.[3]

Conclusion

5-Boc-Octahydropyrrolo[3,4-c]pyridine (CAS 351370-99-5) is a valuable building block for
medicinal chemists, particularly in the synthesis of inhibitors for challenging therapeutic targets
such as the menin-MLL protein-protein interaction. While detailed public information on its
synthesis and complete spectroscopic characterization is limited, its utility as a key
intermediate is well-established. This guide provides the core physicochemical properties and
illustrates its significant role in the development of potential treatments for acute leukemias,
underscoring its importance for professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287322#5-boc-octahydropyrrolo-3-4-c-pyridine-cas-
351370-99-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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